![molecular formula C6H14Cl2N2 B2452222 2,5-Diazabicyclo[4.2.0]octane dihydrochloride CAS No. 2361645-30-7](/img/structure/B2452222.png)
2,5-Diazabicyclo[4.2.0]octane dihydrochloride
Overview
Description
2,5-Diazabicyclo[4.2.0]octane dihydrochloride is a chemical compound with the molecular formula C6H14Cl2N2. It has an average mass of 185.1 Da and a monoisotopic mass of 184.053406 Da .
Molecular Structure Analysis
The molecular structure of 2,5-Diazabicyclo[4.2.0]octane dihydrochloride consists of 6 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 2 chlorine atoms . The structure is based on a bicyclic system, which means it contains two fused rings .Physical And Chemical Properties Analysis
2,5-Diazabicyclo[4.2.0]octane dihydrochloride is a powder with a molecular weight of 185.1 . It is stored at room temperature .Mechanism of Action
There is a patent that describes a series of novel 2,5-diazabicyclo[4.2.0]octanes as GLP-1 receptor modulators for the treatment of cardiovascular and metabolic diseases, in particular, type 2 diabetes . GLP-1 is a gut peptide that is secreted after nutrient intake and stimulates insulin secretion. GLP-1 also inhibits glucagon secretion, reduces appetite, and slows down gastric emptying .
Safety and Hazards
The safety data sheet for 2,5-Diazabicyclo[4.2.0]octane dihydrochloride indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and washing thoroughly after handling .
Future Directions
The patent suggests that 2,5-diazabicyclo[4.2.0]octanes, including 2,5-Diazabicyclo[4.2.0]octane dihydrochloride, could be further explored as GLP-1 receptor modulators for the treatment of cardiovascular and metabolic diseases, especially type 2 diabetes . This indicates a potential future direction for research and development in this area.
properties
IUPAC Name |
2,5-diazabicyclo[4.2.0]octane;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2.2ClH/c1-2-6-5(1)7-3-4-8-6;;/h5-8H,1-4H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDHHOMAODDKZOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C1NCCN2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Diazabicyclo[4.2.0]octane dihydrochloride | |
CAS RN |
2361645-30-7 |
Source
|
| Record name | 2,5-diazabicyclo[4.2.0]octane dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,5a,6,7,8,9,10,11-Octahydrocycloocta[b]quinoline-12-carboxylic acid](/img/structure/B2452143.png)
![7-(4-fluorophenyl)-N-(3-methoxypropyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine](/img/structure/B2452145.png)
![1-[3-(2,2-Difluoroethoxy)azetidin-1-yl]prop-2-en-1-one](/img/structure/B2452148.png)
![2-[(3,5-Dimethoxyphenyl)methylsulfanyl]-5-pyridin-4-yl-1,3,4-oxadiazole](/img/structure/B2452159.png)
![1-[(3-chlorophenyl)methyl]-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3H-quinoxalin-2-one](/img/structure/B2452161.png)